Cas no 1501671-28-8 (3-(2-ethylphenyl)butanoic acid)

• Product Name: 3-(2-ethylphenyl)butanoic acid
• CAS No: 1501671-28-8
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6166409
• PubChem ID: 83389388
• Update Time: 2024-01-12

3-(2-ethylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethylphenyl)butanoic acid
• EN300-1851258
• 1501671-28-8

• Inchi： 1S/C12H16O2/c1-3-10-6-4-5-7-11(10)9(2)8-12(13)14/h4-7,9H,3,8H2,1-2H3,(H,13,14)
• InChI Key： MRRUKBJDLGSHQY-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids